99-26-3

Bismuth subgallate

In Stock

• CAS RN:
• 99-26-3

• Formula:
• C7H6BiO6

• InChI:
• InChI=1S/C7H6O5.Bi.H2O/c8-4-1-3(7(11)12)2-5(9)6(4)10;;/h1-2,8-10H,(H,11,12);;1H2/q;+2;/p-2

• InChIKey:
• XXCBNHDMGIZPQF-UHFFFAOYSA-L

• Bismuth subgallate is a bismuth coordination entity. It has a role as an astringent.
  Bismuth subgallate is a yellow colored substance that presents as an odorless powder that undergoes discoloration when exposed to sunlight. It is a heavy metal salt of gallic acid that is highly insoluble and poorly absorbed. Possessing protective effects on the gastric mucosa, strong astringent effects, and not as yet elucidated antimicrobial and hemostatic actions, bismuth subgallate is most commonly available as an over-the-counter internal deodorant where it is often employed as the primary active ingredient.

Benzenamine, 4-fluoro-N,N-bis(4-fluorophenyl)-

Usually In Stock

• CAS RN:
• 899-26-3

• Formula:
• C18H12F3N

• InChI:
• InChI=1S/C18H12F3N/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H

• InChIKey:
• XTEJTCSINRHCBZ-UHFFFAOYSA-N

• Benzenamine, 4-fluoro-N,N-bis(4-fluorophenyl)- is a useful research compound. Its molecular formula is C18H12F3N and its molecular weight is 299.3 g/mol. The purity is usually 95%.

alpha-Methyltryptamine

Usually In Stock

• CAS RN:
• 299-26-3

• Formula:
• C11H14N2

• InChI:
• InChI=1S/C11H14N2/c1-8(12)6-9-7-13-11-5-3-2-4-10(9)11/h2-5,7-8,13H,6,12H2,1H3

• InChIKey:
• QSQQQURBVYWZKJ-UHFFFAOYSA-N

• Alpha-methyltryptamine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
  Alpha-methyltryptamine is a tryptamine derivative having a methyl substituent at the alpha-position.
  Indopan (alpha-methyltryptamine) is a stimulant and psychoactive drug which produces effects similar to 3,4-methylenedioxy-N-methylamphetamine (MDMA), despite being structurally dissimilar. It was developed in the 1960's by Upjohn with the intention for use as an antidepressant. In the 1990's, indopan became regulated as a Schedule I controlled substance in the United states.

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-phenyl-N-sulfooxyethanimidothioate

Usually In Stock

• CAS RN:
• 499-26-3

• Formula:
• C14H19NO9S2

• InChI:
• InChI=1S/C14H19NO9S2/c16-7-9-11(17)12(18)13(19)14(23-9)25-10(15-24-26(20,21)22)6-8-4-2-1-3-5-8/h1-5,9,11-14,16-19H,6-7H2,(H,20,21,22)/t9-,11-,12+,13-,14+/m1/s1

• InChIKey:
• QQGLQYQXUKHWPX-LPUQOGTASA-N

• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-phenyl-N-sulfooxyethanimidothioate is a natural product found in Raphanus sativus, Alliaria petiolata, and other organisms with data available.

(E)-Methyl 2-(methoxyimino)-2-[2-(bromomethyl)phenyl]acetate

In Stock

• CAS RN:
• 115199-26-3

• Formula:
• C11H12BrNO3

• InChI:
• InChI=1S/C11H12BrNO3/c1-15-11(14)10(13-16-2)9-6-4-3-5-8(9)7-12/h3-6H,7H2,1-2H3/b13-10+

• InChIKey:
• LDPXOYHMGOQPIV-JLHYYAGUSA-N

• (E)-Methyl 2-(methoxyimino)-2-[2-(bromomethyl)phenyl]acetate is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.

N-(5-((2,4-dichlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 607699-26-3

• Formula:
• C19H17Cl2N3O4S2

• InChI:
• InChI=1S/C19H17Cl2N3O4S2/c1-26-14-6-11(7-15(27-2)16(14)28-3)17(25)22-18-23-24-19(30-18)29-9-10-4-5-12(20)8-13(10)21/h4-8H,9H2,1-3H3,(H,22,23,25)

• InChIKey:
• YDNOVUDACUWIPG-UHFFFAOYSA-N

• N-(5-((2,4-dichlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C19H17Cl2N3O4S2 and its molecular weight is 486.38. The purity is usually 95%.

3-(benzenesulfonyl)-N-(3-methylsulfanylphenyl)triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 872199-26-3

• Formula:
• C22H17N5O2S2

• InChI:
• InChI=1S/C22H17N5O2S2/c1-30-16-9-7-8-15(14-16)23-20-18-12-5-6-13-19(18)27-21(24-20)22(25-26-27)31(28,29)17-10-3-2-4-11-17/h2-14H,1H3,(H,23,24)

• InChIKey:
• ARXLLGTVXWMXST-UHFFFAOYSA-N

• 3-(benzenesulfonyl)-N-(3-methylsulfanylphenyl)triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C22H17N5O2S2 and its molecular weight is 447.53. The purity is usually 95%.

4-bromo-1-(2-methoxyethyl)-1H-Indole

Usually In Stock

• CAS RN:
• 903499-26-3

• Formula:
• C11H12BrNO

• InChI:
• InChI=1S/C11H12BrNO/c1-14-8-7-13-6-5-9-10(12)3-2-4-11(9)13/h2-6H,7-8H2,1H3

• InChIKey:
• KADSFTWLJRANGK-UHFFFAOYSA-N

• 4-bromo-1-(2-methoxyethyl)-1H-Indole is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.

N-(4-hydroxyphenyl)sulfamide

In Stock

• CAS RN:
• 110799-26-3

• Formula:
• C6H8N2O3S

• InChI:
• InChI=1S/C6H8N2O3S/c7-12(10,11)8-5-1-3-6(9)4-2-5/h1-4,8-9H,(H2,7,10,11)

• InChIKey:
• WJBILEYAOOGDFI-UHFFFAOYSA-N

• N-(4-hydroxyphenyl)sulfamide, also known as N-(4-hydroxyphenyl)sulfamide, is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.

2-Hydroxyquinoxaline

Usually In Stock

• CAS RN:
• 144499-26-3

• Formula:
• C8H6N2O

• InChI:
• InChI=1S/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11)

• InChIKey:
• FFRYUAVNPBUEIC-UHFFFAOYSA-N

• Quinoxalin-2-ol is a hydroxyquinoxaline that consists of quinoxaline having a single hydroxy substituent located at position 2. It has a role as a metabolite. It derives from a hydride of a quinoxaline.

N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1-methyl-1H-indazole-3-carboxamide

In Stock

• CAS RN:
• 1904199-26-3

• Formula:
• C20H19FN4O3

• InChI:
• InChI=1S/C20H19FN4O3/c1-24-16-5-3-2-4-15(16)19(23-24)20(27)22-8-9-25-11-13-10-14(21)6-7-17(13)28-12-18(25)26/h2-7,10H,8-9,11-12H2,1H3,(H,22,27)

• InChIKey:
• XNRNXSQBEZVSSH-UHFFFAOYSA-N

• N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1-methyl-1H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C20H19FN4O3 and its molecular weight is 382.395. The purity is usually 95%.

5-(3,4,5-Trifluorophenyl)-1-pentene, 97%

In Stock

• CAS RN:
• 2007899-26-3

• Formula:
• C11H11F3

• InChI:
• InChI=1S/C11H11F3/c1-2-3-4-5-8-6-9(12)11(14)10(13)7-8/h2,6-7H,1,3-5H2

• InChIKey:
• SMVFVJJKANFVOQ-UHFFFAOYSA-N

• 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% is a useful research compound. Its molecular formula is C11H11F3 and its molecular weight is 200.20 g/mol. The purity is usually 95%.

1-(Pyrazin-2-yl)cyclopropanamine hydrochloride

In Stock

• CAS RN:
• 1255099-26-3

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H9N3.ClH/c8-7(1-2-7)6-5-9-3-4-10-6;/h3-5H,1-2,8H2;1H

• InChIKey:
• WEQAMYSTBVCBCF-UHFFFAOYSA-N

• 1-(Pyrazin-2-yl)cyclopropanamine hydrochloride is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.63 g/mol. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4-difluorobenzene-1-sulfonamide

In Stock

• CAS RN:
• 1019099-26-3

• Formula:
• C21H18F2N6O2S

• InChI:
• InChI=1S/C21H18F2N6O2S/c1-13-11-14(2)29(27-13)21-10-9-20(25-26-21)24-16-4-6-17(7-5-16)28-32(30,31)19-8-3-15(22)12-18(19)23/h3-12,28H,1-2H3,(H,24,25)

• InChIKey:
• RFRXLAGUODZMMF-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4-difluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C21H18F2N6O2S and its molecular weight is 456.5 g/mol. The purity is usually 95%.

Cmpd-A

• CAS RN:
• 1446399-26-3

• Formula:
• C30H27F4N5O4S

• InChI:
• InChI=1S/C30H27F4N5O4S/c1-17-14-18(8-11-22(17)31)27-26(36-24-6-5-7-25(43-4)39(24)27)29(40)38(13-12-37(2)3)23-16-44(41,42)28-19(23)9-10-21(20(28)15-35)30(32,33)34/h5-11,14,23H,12-13,16H2,1-4H3/t23-/m0/s1

• InChIKey:
• LSBPCEAYWVLUDD-QHCPKHFHSA-N

• Cmpd-A is a time-dependent CENP-E inhibitor with potent antitumor activity. Cmpd-A inhibits the ATPase activity of the CENP-E motor domain, acting as a time-dependent inhibitor with an ATP-competitive-like behavior. Cmpd-A causes chromosome misalignment on the metaphase plate, leading to prolonged mitotic arrest. Treatment with Cmpd-A induces antiproliferation in multiple cancer cell lines.